Cas no 501361-92-8 (4H-1,2,4-Triazol-4-amine, 3,5-bis[4-(methylthio)phenyl]-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3,5-bis[4-(methylthio)phenyl]-
• CAS No: 501361-92-8
• MF: C₁₆H₁₆N₄S₂
• MW: 328.455039978027
• CID: 1559269
• PubChem ID: 15532369
• Update Time: 2025-04-21

4H-1,2,4-Triazol-4-amine, 3,5-bis[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3,5-bis[4-(methylthio)phenyl]-
• 3,5-bis(4-methylsulfanylphenyl)-1,2,4-triazol-4-amine
• 501361-92-8
• 3,5-Bis[4-(methylsulfanyl)phenyl]-4H-1,2,4-triazol-4-amine
• DTXSID70573751

• Inchi： 1S/C16H16N4S2/c1-21-13-7-3-11(4-8-13)15-18-19-16(20(15)17)12-5-9-14(22-2)10-6-12/h3-10H,17H2,1-2H3
• InChI Key： YZXGPZGGOADBDT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)SC)N1N

Computed Properties

• Exact Mass: 328.08188
• Monoisotopic Mass: 328.08163887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 56.73